Cas no 1363380-59-9 (cis-4-Aminotetrahydropyran-3-ol)

• Product Name: cis-4-Aminotetrahydropyran-3-ol
• CAS No: 1363380-59-9
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD22417049
• CID: 4456912
• PubChem ID: 54180779
• Update Time: 2025-06-11

cis-4-Aminotetrahydropyran-3-ol Chemical and Physical Properties

Names and Identifiers

• cis-4-Aminotetrahydropyran-3-ol
• (3R,4R)-rel-4-Aminotetrahydro-2H-pyran-3-ol
• erythro-Pentitol, 3-amino-1,5-anhydro-2,3-dideoxy-
• cis-4-Amino-tetrahydro-pyran-3-ol
• CS-0145122
• (3R,4R)-4-AMINOOXAN-3-OL
• 1388809-16-2
• AS-51649
• P13194
• (3R,4R)-4-Aminotetrahydro-2H-pyran-3-ol
• DTXSID001228782
• DB-405977
• SCHEMBL8672791
• 1363380-59-9
• MFCD22417049
• AKOS025290160

• MDL： MFCD22417049
• Inchi： 1S/C5H11NO2/c6-4-1-2-8-3-5(4)7/h4-5,7H,1-3,6H2/t4-,5+/m1/s1
• InChI Key： PBQHDTRHGNGTLZ-UHNVWZDZSA-N
• SMILES： O1CC[C@H]([C@H](C1)O)N

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on cis-4-Aminotetrahydropyran-3-ol

Introduction to cis-4-Aminotetrahydropyran-3-ol (CAS No. 1363380-59-9)

cis-4-Aminotetrahydropyran-3-ol, identified by the chemical compound code CAS No. 1363380-59-9, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its tetrahydropyran ring system and an amine functional group, has garnered attention due to its versatile applications in drug development and biochemical research. The unique structural features of cis-4-Aminotetrahydropyran-3-ol make it a valuable building block for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The tetrahydropyran scaffold is a common motif in natural products and pharmaceuticals, known for its ability to enhance solubility, bioavailability, and metabolic stability. The presence of the amine group at the 4-position further extends its utility, allowing for further functionalization through reductive amination, acylation, or alkylation reactions. These properties have made cis-4-Aminotetrahydropyran-3-ol a subject of interest in the design of novel therapeutic agents.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of cis-4-Aminotetrahydropyran-3-ol, making it more accessible for industrial applications. One notable approach involves the use of asymmetric hydrogenation techniques, which allow for the selective synthesis of the cis-isomer while minimizing the formation of the trans-isomer. This method aligns with the growing emphasis on green chemistry principles, reducing waste and improving atom economy.

The pharmaceutical industry has leveraged cis-4-Aminotetrahydropyran-3-ol in the development of several drug candidates. For instance, it has been utilized as a precursor in the synthesis of protease inhibitors, which are critical in treating viral infections and cancer. Additionally, its structural framework has been incorporated into nonsteroidal anti-inflammatory drugs (NSAIDs), where its ability to modulate enzyme activity contributes to its therapeutic effects.

Recent studies have also explored the potential of cis-4-Aminotetrahydropyran-3-ol in addressing neurological disorders. Researchers have found that derivatives of this compound exhibit neuroprotective properties by interacting with specific receptors in the brain. These findings suggest that further exploration of its pharmacological profile could lead to new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of cis-4-Aminotetrahydropyran-3-ol can be achieved through multiple pathways, each with distinct advantages and challenges. One common method involves the reduction of a corresponding ketone using lithium aluminum hydride (LiAlH₄), followed by functional group manipulation to introduce the amine at the 4-position. Alternatively, catalytic hydrogenation using ruthenium or palladium catalysts offers a milder and more environmentally friendly route.

In conclusion, cis-4-Aminotetrahydropyran-3-ol (CAS No. 1363380-59-9) represents a crucial intermediate in modern drug discovery and organic synthesis. Its structural versatility and functional group compatibility make it indispensable for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow even further.